Cas no 404010-33-9 (Methanesulfonamide, N-[5-(1,1-dimethylethyl)-2-methoxy-3-nitrophenyl]-)

• Product Name: Methanesulfonamide, N-[5-(1,1-dimethylethyl)-2-methoxy-3-nitrophenyl]-
• CAS No: 404010-33-9
• MF: C₁₂H₁₈N₂O₅S
• MW: 302.346722126007
• CID: 2826219
• PubChem ID: 11231924
• Update Time: 2025-04-21

Methanesulfonamide, N-[5-(1,1-dimethylethyl)-2-methoxy-3-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• MUOWODBPFRQEDV-UHFFFAOYSA-N
• Methanesulfonamide, N-[5-(1,1-dimethylethyl)-2-methoxy-3-nitrophenyl]-
• N-(5-tert-Butyl-2-methoxy-3-nitrophenyl)methanesulfonamide
• DB-109823
• N-(5-(tert-butyl)-2-methoxy-3-nitrophenyl)methanesulfonamide
• 404010-33-9
• SCHEMBL6637777
• DTXSID80459592

• Inchi： 1S/C12H18N2O5S/c1-12(2,3)8-6-9(13-20(5,17)18)11(19-4)10(7-8)14(15)16/h6-7,13H,1-5H3
• InChI Key： MUOWODBPFRQEDV-UHFFFAOYSA-N
• SMILES： S(C)(NC1=C(C(=CC(=C1)C(C)(C)C)[N+](=O)[O-])OC)(=O)=O

Computed Properties

• Exact Mass: 302.09364285Da
• Monoisotopic Mass: 302.09364285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų